Cas no 920985-22-4 (Benzene, 1,3,5-tris[2-(3,5-dimethylphenyl)ethynyl]-)

• Product Name: Benzene, 1,3,5-tris[2-(3,5-dimethylphenyl)ethynyl]-
• CAS No: 920985-22-4
• MF: C₃₆H₃₀
• MW: 462.623409748077
• CID: 745987
• PubChem ID: 71422496
• Update Time: 2025-04-19

Benzene, 1,3,5-tris[2-(3,5-dimethylphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-tris[2-(3,5-dimethylphenyl)ethynyl]-
• 1,3,5-tris[2-(3,5-dimethylphenyl)ethynyl]benzene
• 920985-22-4
• 1,1',1''-[Benzene-1,3,5-triyltri(ethyne-2,1-diyl)]tris(3,5-dimethylbenzene)
• DTXSID80841519

• Inchi： 1S/C36H30/c1-25-13-26(2)17-31(16-25)7-10-34-22-35(11-8-32-18-27(3)14-28(4)19-32)24-36(23-34)12-9-33-20-29(5)15-30(6)21-33/h13-24H,1-6H3
• InChI Key： YLPCTPHAXQWLQO-UHFFFAOYSA-N
• SMILES： C1(C)C=C(C#CC2C=C(C#CC3C=C(C)C=C(C)C=3)C=C(C#CC3C=C(C)C=C(C)C=3)C=2)C=C(C)C=1

Computed Properties

• Exact Mass: 462.234750957g/mol
• Monoisotopic Mass: 462.234750957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 0Ų